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Compound of Interest

Compound Name: 3-amino-N-isopropylbenzamide

Cat. No.: B113051 Get Quote

A comprehensive review of publicly available scientific literature reveals a significant lack of

comparative studies and experimental data for 3-amino-N-isopropylbenzamide. While

information regarding its chemical properties and availability from commercial suppliers is

accessible, in-depth research detailing its biological activity, mechanism of action, and

comparative performance against other compounds is not presently available. This data deficit

precludes the creation of a detailed comparative guide with quantitative data tables,

experimental protocols, and signaling pathway diagrams as requested.

General Information on Benzamides
The benzamide chemical scaffold is a core component in a variety of biologically active

molecules.[1] Derivatives of this structure have been investigated for a range of therapeutic

applications, including potential antimicrobial and anticancer properties.[1][2] However, it is

crucial to note that the biological activities of the broader class of N-substituted benzamides

cannot be directly attributed to 3-amino-N-isopropylbenzamide without specific experimental

evidence.[2]

Data on Structurally Related Compounds
Limited information is available for some structurally related benzamide derivatives, which may

offer a speculative glimpse into potential areas of investigation for 3-amino-N-
isopropylbenzamide. For instance, 3-aminobenzamide is known as an inhibitor of poly (ADP-

ribose) polymerase (PARP), an enzyme involved in DNA repair and cell death.[3] Studies on
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other benzamide derivatives have explored their potential as tubulin polymerization inhibitors

and modulators of other cellular pathways.[1]

Conclusion
At present, the scientific community has not published sufficient data to conduct a statistical

analysis or create a comparative guide for 3-amino-N-isopropylbenzamide. The absence of

experimental data, including IC50 values, detailed assay protocols, and mechanistic studies,

makes it impossible to fulfill the request for a comprehensive comparison with other

alternatives. Further foundational research is required to elucidate the biological activities and

potential therapeutic applications of this specific compound. Without such data, any

comparative analysis would be purely speculative and lack the necessary scientific rigor for

researchers, scientists, and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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